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Compound of Interest

Compound Name: (S)-Dodecyloxirane

Cat. No.: B15225399

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for (S)-
Dodecyloxirane, a crucial intermediate in various chemical syntheses. The following sections
detail the compound's properties, associated hazards, and the necessary protocols to ensure
safe laboratory practices.

Chemical and Physical Properties

(S)-Dodecyloxirane, also known as (S)-1,2-Epoxytetradecane, is a chiral epoxide. Its physical
and chemical properties are summarized below. This data is essential for understanding its
behavior under various laboratory conditions.
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Property Value Reference
Molecular Formula C14H280 [1112][3]
Molecular Weight 212.37 g/mol [21[31[4]
Appearance Colorless liquid [5][6]
Density 0.845 g/mL at 25 °C [2]

Boiling Point 95-96 °C at 0.4 mmHg [2]

Flash Point >110 °C [2][5]
Water Solubility 130 pg/L at 20 °C [2]

Vapor Pressure 0.176 Pa at 25 °C [2]

Hazard Identification and Classification

(S)-Dodecyloxirane is classified as a hazardous substance. Understanding its specific
hazards is critical for risk assessment and the implementation of appropriate safety measures.

GHS Hazard Statements:[4][7][8]

H315: Causes skin irritation.[4][7][8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[7][8]

H410: Very toxic to aquatic life with long-lasting effects.[4]
Signal Word: Warning[4]

Hazard Pictograms:

e Irritant (Exclamation Mark)

e Environmentally Hazardous
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Toxicological Data

Toxicological information for (S)-Dodecyloxirane is limited. The available data for similar
compounds suggests potential for irritation. The high reactivity of the epoxide group is the
primary source of its toxicological profile.

Metric Value Species Notes

Data for a related
LD50 (Oral) 4150 mg/kg Rat
compound.[7]

Skin Irritation Severe skin irritation Human [7]

It is important to note that due to the high reactivity of the oxirane functional group, this class of
compounds is generally treated with caution.

Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing exposure and ensuring a
safe laboratory environment.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[7]
e Avoid contact with skin, eyes, and clothing.[7]

¢ Do not breathe vapors or mists.[4]

 Use spark-proof tools and explosion-proof equipment.[7]

e Wash hands thoroughly after handling.[4][7]

» Take measures to prevent the buildup of electrostatic charge.[9]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][9]
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o Keep away from incompatible materials such as oxidizing agents, strong acids, and strong
bases.[7]

o Store locked up.[10]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling (S)-Dodecyloxirane to prevent
personal exposure.

o Eye/Face Protection: Safety glasses with side shields or chemical safety goggles are
required.[7][9]

e Skin Protection:

o Wear protective gloves. The specific glove material should be selected based on
breakthrough time and degradation data.[4][9]

o Wear a lab coat or other protective clothing to prevent skin contact.[7]

» Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are
generated, use a NIOSH-approved respirator.[7]

Personal Protective Equipment (PPE) Protocol

. Wear Lab Coat

\/
Wear Chemical- Use Respirator : ;
o) Proceed with Experiment

Wear Safety Goggles/
Face Shield

Handling (S)-Dodecyloxirane
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Caption: Personal Protective Equipment (PPE) workflow.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

» After Inhalation: Move the exposed individual to fresh air. If breathing is difficult, give oxygen.
Seek medical attention if discomfort persists.[7]

o After Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15-20 minutes. Remove contaminated clothing. If skin irritation occurs, get medical
advice/attention.[4][7]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[4]

o After Swallowing: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[9]
[11]

First Aid Procedures

Exposure Occurs
\ \

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse with Water Do NOT Induce Vomiting
Seek Medical Attention Remove Contaminated Clothing Remove Contact Lenses Rinse Mouth, Seek Medical Attention
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Caption: First aid response to exposure.

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard and clean up the material
safely.

» Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing
vapors. Wear appropriate personal protective equipment.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

e Methods for Cleaning Up:

o Contain the spill using an inert absorbent material (e.g., sand, diatomite, acid binders,
universal binders, sawdust).[10]

o Collect the absorbed material into a suitable, closed container for disposal.[4]

o Clean the affected area thoroughly.[4]
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Spill Cleanup Procedure

Evacuate Area &
Ensure Ventilation

!

Wear Appropriate PPE

Contain Spill with
Inert Absorbent

Collect into a
Sealed Container

Clean Spill Area
Thoroughly

Dispose of Waste
Properly

Click to download full resolution via product page

Caption: Workflow for handling spills.

Fire-Fighting Measures
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(S)-Dodecyloxirane is a combustible liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9]

e Specific Hazards: Vapors are heavier than air and may spread along floors. Forms explosive
mixtures with air on intense heating.[4]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear for firefighting.[9]

Disposal Considerations

Dispose of (S)-Dodecyloxirane and its containers in accordance with local, regional, and
national regulations. Do not allow it to enter the environment.[4] Contaminated packaging
should be treated as the product itself.

This technical guide is intended to provide comprehensive safety information for trained
professionals. Always refer to the specific Safety Data Sheet (SDS) for the most current and
detailed information before handling (S)-Dodecyloxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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